Cas no 2092032-84-1 (methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate
• CAS No: 2092032-84-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5722978
• PubChem ID: 121211288
• Update Time: 2025-06-26

methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate
• AKOS026721395
• F2198-1201
• methyl 2-methyl-5-piperidin-3-ylpyrazole-3-carboxylate
• 2092032-84-1
• EN300-1071602
• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-(3-piperidinyl)-, methyl ester

• Inchi： 1S/C11H17N3O2/c1-14-10(11(15)16-2)6-9(13-14)8-4-3-5-12-7-8/h6,8,12H,3-5,7H2,1-2H3
• InChI Key： MCENSLVMVOYNGV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2CNCCC2)=NN1C)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 372.2±42.0 °C(Predicted)
• pka: 9.46±0.10(Predicted)

Additional information on methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate

Methyl 1-Methyl-3-(Piperidin-3-yl)-1H-Pyrazole-5-carboxylate (CAS No. 2092032-84-1): A Comprehensive Overview

Methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate (CAS No. 2092032-84-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate is defined by its pyrazole core and the presence of a piperidine moiety. The pyrazole ring is a five-membered heterocycle containing two nitrogen atoms, which imparts unique chemical and biological properties to the molecule. The piperidine group, a six-membered cyclic amine, further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with biological targets.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery due to their diverse biological activities. For instance, pyrazole compounds have been shown to exhibit anti-inflammatory, antiviral, and anticancer properties. The introduction of a piperidine group can further modulate these activities, making methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate an attractive candidate for further investigation.

The synthesis of methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate has been reported using various methodologies. One common approach involves the reaction of 1-methylpyrazole-5-carboxylic acid with piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). This method yields high purity and good yields, making it suitable for large-scale production.

In addition to its synthetic accessibility, methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate has been evaluated for its biological activities. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary investigations into the antiviral properties of methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate have shown promising results. Studies have indicated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). This antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The anticancer potential of methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate has also been explored. In vitro studies using cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation by targeting key signaling pathways involved in cancer progression. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

Beyond its direct biological activities, methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate has also been investigated for its use as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for easy functionalization through various chemical reactions, making it a valuable intermediate in organic synthesis.

In conclusion, methyl 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxylate (CAS No. 2092032-84-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future advancements in drug discovery and development.